Cas no 2624122-77-4 (6H,7H-1,4dioxino2,3-dpyrimidine-4-carbaldehyde)

• Product Name: 6H,7H-1,4dioxino2,3-dpyrimidine-4-carbaldehyde
• CAS No: 2624122-77-4
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD33550596
• CID: 5464861
• PubChem ID: 155978413
• Update Time: 2025-06-08

6H,7H-1,4dioxino2,3-dpyrimidine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6H,7H-[1,4]dioxino[2,3-d]pyrimidine-4-carbaldehyde
• Z4931738758
• 6H,7H-1,4dioxino2,3-dpyrimidine-4-carbaldehyde

• MDL： MFCD33550596
• Inchi： 1S/C7H6N2O3/c10-3-5-6-7(9-4-8-5)12-2-1-11-6/h3-4H,1-2H2
• InChI Key： RDULPMFKBQWLBL-UHFFFAOYSA-N
• SMILES： O1C2C(C=O)=NC=NC=2OCC1

Computed Properties

• Exact Mass: 166.03784206 g/mol
• Monoisotopic Mass: 166.03784206 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.3
• Molecular Weight: 166.13

Additional information on 6H,7H-1,4dioxino2,3-dpyrimidine-4-carbaldehyde

Introduction to 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde (CAS No. 2624122-77-4)

6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde (CAS No. 2624122-77-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₁₀H₈N₂O₃, and it has a molecular weight of approximately 196.18 g/mol.

The chemical structure of 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde includes a pyrimidine ring fused with a dioxin moiety, which imparts specific chemical and biological properties. The presence of the aldehyde functional group at the 4-position of the pyrimidine ring further enhances its reactivity and potential for derivatization. This structural arrangement makes it an attractive candidate for various applications in drug discovery and development.

Recent studies have explored the biological activities of 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde. One notable area of research is its potential as an antitumor agent. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis and cell death.

In addition to its antitumor properties, 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde has also been investigated for its anti-inflammatory and antioxidant activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, its antioxidant properties are attributed to its ability to scavenge free radicals and protect cells from oxidative stress.

The synthetic route for 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde has been optimized to improve yield and purity. One common method involves the condensation of 5-formyluracil with 1,4-dioxin-2-one in the presence of a suitable catalyst. This reaction proceeds through a series of intermediate steps, including nucleophilic addition and cyclization, ultimately yielding the desired product with high efficiency.

The physical properties of 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde are also well-characterized. It is a white crystalline solid with a melting point ranging from 150°C to 155°C. The compound is moderately soluble in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde should be stored in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The potential applications of 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde extend beyond its use as a standalone therapeutic agent. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a starting material to develop novel derivatives with improved pharmacokinetic profiles and reduced side effects.

In conclusion, 6H,7H-1,4dioxino[2,3-d]pyrimidine-4-carbaldehyde (CAS No. 2624122-77-4) is a promising compound with diverse biological activities and potential applications in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from clinical trials and preclinical studies, this compound may pave the way for the development of innovative treatments for various diseases.